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Compound of Interest

Compound Name: 2',5'-Dideoxyadenosine

Cat. No.: B1206784 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for the handling of 2',5'-Dideoxyadenosine, a crucial adenylate cyclase inhibitor. By adhering

to these procedural steps, you can minimize risks and maintain a secure research environment.

Personal Protective Equipment (PPE): A Cautious
Approach
While some safety data sheets (SDS) for 2',5'-Dideoxyadenosine indicate that the substance

is not classified as hazardous and that no special handling precautions are required, a

conservative approach to personal protection is recommended to ensure the highest safety

standards in a laboratory setting.[1] One supplier suggests the use of a dust mask, eye

protection, and gloves when handling the compound. Therefore, the following personal

protective equipment is advised:

Respiratory Protection: An N95-rated dust mask is recommended to prevent inhalation of the

powder form of the compound.

Eye Protection: Chemical safety goggles or glasses should be worn to protect the eyes from

any potential splashes or airborne particles.

Hand Protection: Nitrile gloves are essential to prevent direct skin contact with the

substance.
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Body Protection: A standard laboratory coat should be worn to protect clothing and skin from

accidental contamination.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 2',5'-Dideoxyadenosine
and ensuring a safe laboratory environment.

Handling:

Use the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize the potential for inhalation.

Avoid direct contact with skin, eyes, and clothing.

Minimize dust generation when working with the solid form of the compound.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place. Recommended storage temperatures can vary, with some

suppliers suggesting 2-8°C and others -20°C. Always refer to the manufacturer's specific

instructions.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2',5'-
Dideoxyadenosine.
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Property Value Source

Molecular Formula C₁₀H₁₃N₅O₂
Cayman Chemical, Sigma-

Aldrich

Molecular Weight 235.2 g/mol Cayman Chemical

CAS Number 6698-26-6
Cayman Chemical, Sigma-

Aldrich

Purity ≥98% Cayman Chemical

Solubility (DMSO) 20 mg/mL Cayman Chemical

Solubility (PBS, pH 7.2) 10 mg/mL Cayman Chemical

Storage Temperature 2-8°C or -20°C Sigma-Aldrich

Spill Management: A Step-by-Step Protocol
In the event of a spill, a swift and organized response is crucial. The following workflow

provides a clear, procedural guide for managing a 2',5'-Dideoxyadenosine spill.
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Initial Response

Preparation

Containment & Cleanup

Disposal

Alert Personnel in the Area

Evacuate Immediate Area (if necessary)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, N95 Mask)

Gather Spill Kit
(Absorbent material, waste bags, etc.)

Contain the Spill with Absorbent Material

Gently Cover the Spill with Absorbent

Collect Absorbed Material

Decontaminate the Area with Soap and Water

Place Waste in a Labeled Hazardous Waste Bag

Dispose of Waste According to Institutional Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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